Cas no 1779705-09-7 (4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, Mixture of diastereomers
• CAS No: 1779705-09-7
• MF: C₁₁H₁₉NO₆S
• MW: 293.336662530899
• CID: 5405020
• PubChem ID: 105527651
• Update Time: 2025-10-18

4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-30330605
• Z2751299898
• 4-{[(tert-butoxy)carbonyl]amino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid
• 1779705-09-7
• 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C11H19NO6S/c1-11(2,3)18-10(15)12-7-4-5-19(16,17)8(6-7)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： NEDFVEWQTFKLKK-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1C(=O)O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 293.09330850g/mol
• Monoisotopic Mass: 293.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, Mixture of diastereomers

Introduction to 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid, Mixture of diastereomers (CAS No. 1779705-09-7)

4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid, Mixture of diastereomers (CAS No. 1779705-09-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, including a thiane ring with a tert-butoxycarbonyl (Boc) protected amino group and a dioxo functionality. These properties make it an intriguing candidate for both academic research and industrial applications.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the context of peptide and amino acid chemistry. It provides excellent stability under a variety of reaction conditions and can be selectively removed using mild acidic conditions. This feature is crucial for the synthesis of complex molecules where the protection and deprotection of functional groups are essential steps.

The thiane ring, a sulfur-containing heterocycle, imparts additional stability and reactivity to the molecule. The presence of the dioxo functionality further enhances the compound's reactivity, making it suitable for a wide range of chemical transformations. The mixture of diastereomers adds another layer of complexity, as each diastereomer may exhibit distinct physical and chemical properties, which can be leveraged for specific applications.

Recent studies have explored the potential of 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid in various biological contexts. For instance, researchers have investigated its interactions with enzymes and receptors, highlighting its potential as a lead compound for drug discovery. The compound's ability to modulate specific biological pathways has been demonstrated in several in vitro and in vivo models, suggesting its therapeutic potential.

In the field of medicinal chemistry, 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid has been evaluated for its anti-inflammatory and anti-cancer properties. Preliminary results indicate that it can inhibit key enzymes involved in inflammatory responses and cancer cell proliferation. These findings have sparked interest in further developing this compound as a potential therapeutic agent.

Beyond its biological applications, 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid has also been studied for its use in materials science. Its unique structural features make it an attractive candidate for the development of novel polymers and materials with enhanced mechanical and thermal properties. Researchers have explored its incorporation into polymer matrices to improve their performance in various applications, such as coatings and adhesives.

The synthesis of 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid involves several well-established synthetic routes. One common approach involves the reaction of a thiane derivative with an appropriate amino acid ester followed by deprotection and oxidation steps. The mixture of diastereomers can be obtained through controlled stereochemical transformations or separated using chromatographic techniques if desired.

In conclusion, 4-{(tert-butoxy)carbonylamino}-1,1-dioxo-1λ⁶-thiane-2-carboxylic acid (CAS No. 1779705-09-7) is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.